Cas no 83664-21-5 (lumirubin)

• Product Name: lumirubin
• CAS No: 83664-21-5
• MF: C₃₃H₃₆N₄O₆
• MW: 584.662148475647
• CID: 989011
• Update Time: 2023-11-18

lumirubin Chemical and Physical Properties

Names and Identifiers

• lumirubin
• Lumirubin xiii
• Lumirubin IX
• 1H-Cyclohepta(2,1-b:4,5-b')dipyrrole-6-propanoic acid, 7-((3-(2-carboxyethyl)-5-((4-ethenyl-1,5-dihydro-3-methyl-5-oxo-2H-pyrrol-2-ylidene)methyl)-4-methyl-1H-pyrrol-2-yl)methyl)-2,3,5,5a-tetrahydro-3,5a-dimethyl-2-oxo-
• CID 135754285
• 1H-Cyclohepta[2,1-b:4,5-b']dipyrrole-6-propanoic acid, 7-[[3-(2-carboxyethyl)-5-[(Z)-(4-ethenyl-1,5-dihydro-3-methyl-5-oxo-2H-pyrrol-2-ylidene)methyl]-4-methyl-1H-pyrrol-2-yl]methyl]-2,3,5,5a-tetrahydro-3,5a-dimethyl-2-oxo-

• Inchi： 1S/C33H36N4O6/c1-6-19-16(2)24(36-32(19)43)13-23-17(3)20(7-9-29(38)39)25(34-23)14-27-22(8-10-30(40)41)33(5)12-11-21-18(4)31(42)37-26(21)15-28(33)35-27/h6,11,13,15,18,34H,1,7-10,12,14H2,2-5H3,(H,36,43)(H,37,42)(H,38,39)(H,40,41)/b24-13+
• InChI Key： BYVDUQYJIIPFIB-ZMOGYAJESA-N
• SMILES： O=C1C(C)C2C(=CC3C(C)(CC=2)C(CCC(=O)O)=C(CC2=C(CCC(=O)O)C(C)=C(/C=C4\C(C)=C(C=C)C(N\4)=O)N2)N=3)N1

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 43
• Rotatable Bond Count: 10
• Complexity: 1490
• Topological Polar Surface Area: 161